Cas no 1804486-64-3 (Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804486-64-3
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4871378
• Update Time: 2025-06-07

Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)5-3-6(12)8(9(13)14)15-7(5)4-11/h3,9H,2,4H2,1H3
• InChI Key： KBTTXIATTSVMAM-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC(=C(C(F)F)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804486-64-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1804486-64-3, is a highly significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. The unique structural features of this compound, including its bromomethyl and chloro substituents, as well as the presence of a difluoromethyl group, make it an invaluable building block for medicinal chemists.

The bromomethyl moiety in Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate is particularly noteworthy due to its reactivity. This group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups. Such modifications are essential for generating novel analogs with enhanced pharmacological properties. Additionally, the chloro substituent provides another site for further derivatization, allowing for the introduction of nucleophilic groups and the construction of more complex molecular architectures.

The presence of a difluoromethyl group is another key feature that enhances the pharmaceutical potential of this compound. Difluoromethyl groups are widely recognized for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. Recent studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit superior pharmacokinetic profiles, making them attractive candidates for drug development. For instance, in the context of central nervous system (CNS) drugs, the incorporation of this moiety has been shown to enhance blood-brain barrier penetration, a critical factor for therapeutic efficacy.

In recent years, Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate has found applications in the development of novel anti-inflammatory agents. The pyridine core is a common scaffold in many pharmacologically active compounds, particularly those targeting inflammatory pathways. By leveraging the reactivity of the bromomethyl, chloro, and difluoromethyl groups, researchers have been able to synthesize a series of pyridine derivatives with promising anti-inflammatory activities. These derivatives have shown efficacy in preclinical models by modulating key inflammatory cytokines and enzymes.

The compound's utility extends beyond anti-inflammatory applications. It has also been utilized in the synthesis of potential antiviral and anticancer agents. The pyridine ring's ability to interact with biological targets such as enzymes and receptors makes it an ideal platform for drug discovery. For example, recent research has explored its use in developing inhibitors targeting viral proteases and kinases. The structural flexibility provided by the various substituents allows for fine-tuning of binding interactions, leading to highly specific and potent drug candidates.

The synthetic strategies employed in the preparation of Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate highlight its importance as a synthetic intermediate. Typically, this compound is synthesized through multi-step organic transformations that involve halogenation reactions, esterification processes, and functional group interconversions. The use of modern catalytic methods has further streamlined these synthetic routes, making them more efficient and scalable. For instance, palladium-catalyzed cross-coupling reactions have enabled rapid and regioselective introduction of aryl or vinyl groups onto the pyridine core.

The pharmaceutical industry continues to invest heavily in developing new methodologies for synthesizing heterocyclic compounds like Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate. Advances in flow chemistry and microwave-assisted synthesis have particularly impacted the efficiency and scalability of these processes. These innovations not only reduce production costs but also minimize waste generation, aligning with growing environmental concerns in drug manufacturing. As a result, researchers are increasingly exploring sustainable synthetic routes that leverage green chemistry principles.

In conclusion, Ethyl 2-(bromomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804486-64-3) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel bioactive molecules. The ongoing exploration of its derivatives across various therapeutic areas underscores its importance as a key intermediate in modern drug discovery efforts.